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Compound of Interest

Compound Name: 2-Methyl-3-thiosemicarbazide

Cat. No.: B1274210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-3-thiosemicarbazide, also known as 1-methylhydrazinecarbothioamide, is a

derivative of thiosemicarbazide, a class of compounds recognized for their wide range of

biological activities and as versatile intermediates in the synthesis of various heterocyclic

systems. These heterocyclic compounds are of significant interest in medicinal chemistry and

drug development. The protocol outlined below is based on the reaction of methylhydrazine

sulfate with a thiocyanate salt, which provides a reliable method for the laboratory-scale

synthesis of this compound.

Quantitative Data Summary
Parameter Value Reference

Molecular Formula C₂H₇N₃S [1]

Molecular Weight 105.17 g/mol [1]

Appearance White crystalline powder

Melting Point 173-175 °C

Purity ≥97%

Expected Yield 80-85%
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Experimental Protocol
This protocol is adapted from the solvent-based method for the preparation of methyl-

thiosemicarbazide.

Materials and Reagents:

Methylhydrazine sulfate ((CH₃NHNH₂)·H₂SO₄)

Ammonium thiocyanate (NH₄SCN) or Potassium thiocyanate (KSCN)

Sodium hydroxide (NaOH)

Toluene

Deionized water

Ethanol (for recrystallization)

Round-bottom flask with a reflux condenser and Dean-Stark trap

Magnetic stirrer with heating mantle

pH meter or pH paper

Büchner funnel and filter paper

Standard laboratory glassware

Safety Precautions:

Methylhydrazine and its salts are toxic and should be handled with extreme care in a well-

ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Toluene is flammable and toxic; ensure no open flames are nearby and work in a fume hood.
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Sodium hydroxide is corrosive. Handle with care.

Refer to the GHS hazard statements for 2-Methyl-3-thiosemicarbazide: H315 (Causes skin

irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1]

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, add

methylhydrazine sulfate and water (in a molar ratio of approximately 1:18 relative to the

methylhydrazine sulfate).

Neutralization: While stirring, slowly add a solution of sodium hydroxide to neutralize the

methylhydrazine sulfate. Monitor the pH and adjust it to between 6 and 7.

Addition of Thiocyanate: To the neutralized solution, add ammonium thiocyanate or

potassium thiocyanate. The molar ratio of thiocyanate to methylhydrazine sulfate should be

between 1.1:1 and 1.2:1.

Azeotropic Dehydration: Add a volume of toluene equal to the volume of water used. Fit the

flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux. Water will be

removed as an azeotrope with toluene and collected in the Dean-Stark trap. Continue

refluxing until no more water is collected. This step facilitates the formation of methyl

hydrazine thiocyanate in situ.

Isomerization Reaction: Once all the water has been removed, continue to heat the toluene

solution under reflux for an additional 2-3 hours. During this time, the methyl hydrazine

thiocyanate will isomerize to form 2-Methyl-3-thiosemicarbazide.

Work-up and Isolation: After the reflux period, allow the reaction mixture to cool. Remove the

toluene under reduced pressure or by steam distillation. As the solvent is removed and the

solution cools, the product will crystallize.

Purification: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the

crystals with a small amount of cold water and then dry them. For further purification,

recrystallize the product from ethanol.
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Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point

to obtain the final product as a white crystalline solid.

Characterization:

Melting Point: The melting point of the purified product should be in the range of 173-175 °C.

Infrared (IR) Spectroscopy: The IR spectrum (KBr pellet) is expected to show characteristic

peaks for N-H stretching vibrations around 3400 cm⁻¹ and 3170 cm⁻¹, and C=S stretching

vibration.[1][2]

¹H NMR Spectroscopy (DMSO-d₆): The proton NMR spectrum is expected to show signals

corresponding to the methyl protons (CH₃), the amine protons (NH₂), and the hydrazine NH

proton.

¹³C NMR Spectroscopy (DMSO-d₆): The carbon NMR spectrum should show a signal for the

methyl carbon and a downfield signal for the thiocarbonyl carbon (C=S).

Workflow Diagram
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Synthesis of 2-Methyl-3-thiosemicarbazide

Reaction Setup

Reaction

Work-up and Purification

1. Dissolve Methylhydrazine Sulfate in Water

2. Neutralize with NaOH to pH 6-7

3. Add Ammonium/Potassium Thiocyanate

4. Add Toluene and Perform Azeotropic Dehydration

Proceed to Reaction

5. Reflux in Toluene for 2-3 hours

6. Cool and Remove Toluene

Proceed to Work-up

7. Isolate Crude Product by Filtration

8. Recrystallize from Ethanol

9. Dry the Purified Product

2-Methyl-3-thiosemicarbazide

Final Product
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Caption: Experimental workflow for the synthesis of 2-Methyl-3-thiosemicarbazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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